Cas no 54089-02-0 (Octane, 1-bromo-6-methyl-)

• Product Name: Octane, 1-bromo-6-methyl-
• CAS No: 54089-02-0
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 355551
• PubChem ID: 13548105
• Update Time: 2025-04-19

Octane, 1-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-bromo-6-methyl-
• (+-)-8-Brom-3-methyl-octan
• (+-)-8-bromo-3-methyl-octane
• 1-Brom-6-methyl-octan
• 1-bromo-6-methyl-octane
• 6-Methyloctylbromid
• AGN-PC-00N0ER
• CTK1F9585
• inaktives 8-Brom-3-methyl-octan
• brom-6-methyl octane
• SCHEMBL9150082
• 1-bromo-6-methyloctane
• 54089-02-0
• DTXSID20543500
• d-1-Bromo-6-methyloctane

• Inchi： 1S/C9H19Br/c1-3-9(2)7-5-4-6-8-10/h9H,3-8H2,1-2H3
• InChI Key： TWDAVWNDGHYAJZ-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C)CC

Computed Properties

• Exact Mass: 206.06707
• Monoisotopic Mass: 206.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0753 (estimate)
• Boiling Point: 212.49°C (estimate)
• Refractive Index: 1.4424 (estimate)
• PSA: 0